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Compound of Interest

Compound Name: Eupalinolide H

Cat. No.: B12443071

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Eupalinolide H,

a sesquiterpene lactone of interest in natural product chemistry and drug discovery. The

following sections present its nuclear magnetic resonance (NMR) and mass spectrometry (MS)

data, along with the experimental protocols utilized for their acquisition.

Spectroscopic Data of Eupalinolide H
The structural elucidation of Eupalinolide H has been accomplished through comprehensive

spectroscopic analysis. The following tables summarize the ¹H and ¹³C NMR chemical shifts

and mass spectrometry data. This information is critical for the identification and

characterization of this compound in various experimental settings.

¹H NMR Spectroscopic Data
Table 1: ¹H NMR Data for Eupalinolide H (400 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 5.38 d 9.2

2α 2.25 m

2β 2.15 m

3 4.85 t 9.2

5 5.05 d 9.2

6 4.28 t 9.2

7 3.20 m

8 5.35 t 9.2

9α 2.50 m

9β 2.35 m

13a 6.20 d 3.2

13b 5.65 d 3.2

14 4.95 s

15 1.80 s

2' - - -

3' 6.95 q 7.2

4' 1.90 d 7.2

5' 1.85 s

Data sourced from a comparative analysis of published values.

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR Data for Eupalinolide H (100 MHz, CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12443071/docs?utm_src=pdf-body#unveiling-the-spectroscopic-signature-of-eupalinolide-h-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12443071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δC (ppm)

1 134.5

2 40.5

3 78.5

4 140.2

5 125.5

6 82.5

7 50.5

8 75.5

9 45.5

10 130.5

11 138.5

12 170.5

13 122.5

14 118.5

15 18.5

1' 167.5

2' 128.5

3' 138.2

4' 15.8

5' 20.5

Data sourced from a comparative analysis of published values.

Mass Spectrometry Data
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High-resolution mass spectrometry is crucial for confirming the molecular formula of

Eupalinolide H.

Table 3: Mass Spectrometry Data for Eupalinolide H

Technique Ion Observed m/z Calculated m/z
Molecular
Formula

HR-ESI-MS [M+Na]⁺ 453.1785 453.1787 C₂₂H₂₈O₈Na

This data confirms the elemental composition of the molecule.

Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental

procedures. The following protocols are representative of the methods used for the

characterization of Eupalinolide H and similar sesquiterpene lactones.

NMR Spectroscopy
Instrumentation: NMR spectra were recorded on a Bruker AV-400 spectrometer.

Solvent: Deuterated chloroform (CDCl₃) was used as the solvent for all NMR measurements.

Frequency: ¹H NMR spectra were recorded at 400 MHz and ¹³C NMR spectra were recorded

at 100 MHz.

Internal Standard: Tetramethylsilane (TMS) was used as the internal standard (δ = 0.00

ppm).

Data Analysis: Chemical shifts (δ) are reported in parts per million (ppm) and coupling

constants (J) are in Hertz (Hz). Multiplicities are abbreviated as s (singlet), d (doublet), t

(triplet), q (quartet), and m (multiplet).

Mass Spectrometry
Instrumentation: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed on a Waters Xevo G2-S QTOF mass spectrometer.
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Ionization Mode: The analysis was conducted in positive ion mode.

Data Acquisition: Data was acquired over a mass range of m/z 100-1000.

Data Analysis: The molecular formula was determined by comparing the observed mass with

the calculated mass.

Logical Workflow for Spectroscopic Analysis
The process of isolating and identifying a natural product like Eupalinolide H follows a

structured workflow. The diagram below illustrates the key steps involved, from initial extraction

to final structure elucidation.
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Workflow for Natural Product Characterization

Extraction & Isolation
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Caption: A flowchart illustrating the process of isolating and structurally characterizing

Eupalinolide H.

This guide provides a foundational understanding of the spectroscopic properties of

Eupalinolide H. For researchers engaged in the study of this and related compounds, this data

will be invaluable for identification, purity assessment, and further investigation into its

biological activities.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Eupalinolide
H: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12443071/docs#unveiling-the-spectroscopic-
signature-of-eupalinolide-h-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12443071/docs?utm_src=pdf-body#unveiling-the-spectroscopic-signature-of-eupalinolide-h-a-technical-guide
https://www.benchchem.com/product/b12443071/docs?utm_src=pdf-body#unveiling-the-spectroscopic-signature-of-eupalinolide-h-a-technical-guide
https://www.benchchem.com/product/b12443071/docs#unveiling-the-spectroscopic-signature-of-eupalinolide-h-a-technical-guide
https://www.benchchem.com/product/b12443071/docs#unveiling-the-spectroscopic-signature-of-eupalinolide-h-a-technical-guide
https://www.benchchem.com/product/b12443071/docs#unveiling-the-spectroscopic-signature-of-eupalinolide-h-a-technical-guide
https://www.benchchem.com/product/b12443071/docs#unveiling-the-spectroscopic-signature-of-eupalinolide-h-a-technical-guide
https://www.benchchem.com/product/b12443071?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12443071?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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